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Compound of Interest

Compound Name: Rhodinyl propionate

CAS No.: 105-89-5

Cat. No.: B089866

Get Quote

Executive Summary & Chemical Basis
Rhodinyl Propionate (CAS 105-89-5) is a high-value terpene ester characterized by a sweet,

fruity, rose-geranium odor profile with distinct green and waxy undertones.[1] It is widely utilized

in perfumery (rose accords) and flavor formulations (fruit complexes).

This guide details the synthesis of rhodinyl propionate via the esterification of Rhodinol, a

monoterpene alcohol. Commercially, "Rhodinol" is often a defined mixture of isomers, primarily

3,7-dimethyloct-7-en-1-ol (

-citronellol) and 3,7-dimethyloct-6-en-1-ol (

-citronellol), sometimes containing trace geraniol.[1] The protocols below are robust for this
isomeric mixture.

Retrosynthetic Analysis
The formation of the ester bond relies on Nucleophilic Acyl Substitution. The hydroxyl group of

rhodinol acts as the nucleophile attacking the carbonyl carbon of the propionyl donor.
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Target Molecule: Rhodinyl Propionate (

)

Precursor A: Rhodinol (Primary Alcohol)

Precursor B: Propionic Acid (Carboxylic Acid) OR Propionic Anhydride (Acid Anhydride)

Reaction Mechanism (Fischer Esterification)
The acid-catalyzed pathway is the industrial standard due to atom economy, though it requires

water removal to drive equilibrium.

Rhodinol + Propionic Acid Carbonyl Protonation
(Oxonium Ion Formation)

+ H+ (Catalyst) Nucleophilic Attack
(Tetrahedral Intermediate)

R-OH Attack Water Elimination
(-H2O)

Proton Transfer Rhodinyl Propionate- H+
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Figure 1: Acid-catalyzed Fischer esterification mechanism involving protonation, nucleophilic

attack, and dehydration.[1][2]

Comparative Synthetic Pathways
We evaluate three distinct routes. Route A is recommended for scale-up; Route B for small-

scale high-purity synthesis.[1]
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Feature
Route A:
Azeotropic Fischer

Route B: Anhydride
Method

Route C:
Enzymatic (Lipase)

Reagents Propionic Acid, p-TSA
Propionic Anhydride,

Pyridine

Propionic Acid, CALB

Lipase

Conditions Reflux (110-130°C) Mild Heat (60-80°C) Ambient (30-50°C)

By-products Water Propionic Acid Water

Yield 85-92% >95% 80-90%

Pros Low cost, scalable
Fast, complete

conversion
Green, high selectivity

Cons
Requires Dean-Stark

trap

Reagents are

lacrimators

High catalyst cost,

slow

Detailed Experimental Protocol
Primary Protocol: Azeotropic Fischer Esterification
(Route A)
Rationale: This method utilizes azeotropic distillation to remove water, driving the equilibrium

forward (Le Chatelier’s principle) without expensive anhydrides.

Reagents & Equipment[3][4][5]
Rhodinol: 1.0 eq (e.g., 156.3 g)

Propionic Acid: 1.2 eq (e.g., 88.9 g) - Excess ensures alcohol consumption.

Catalyst: p-Toluenesulfonic acid (p-TSA), 0.5 mol%[1]

Solvent: Toluene or Cyclohexane (Entrainer for water)

Apparatus: 3-neck Round Bottom Flask (RBF), Dean-Stark trap, Reflux condenser,

Mechanical stirrer.

Step-by-Step Methodology
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Charging: Into the 3-neck RBF, charge Rhodinol, Propionic Acid, and solvent (approx. 30%

of total volume).

Catalysis: Add p-TSA crystals while stirring.

Reflux: Heat the mixture to reflux. The solvent/water azeotrope will boil off and condense.

Water will separate in the Dean-Stark trap; return the organic solvent to the flask.

Monitoring: Continue reflux until water evolution ceases (approx. 4-6 hours). Monitor acid

value (AV) or use TLC/GC to confirm <1% residual Rhodinol.

Neutralization: Cool reaction mass to 30°C. Wash with 10%

solution to neutralize catalyst and excess propionic acid.

Separation: Decant the aqueous layer. Wash the organic layer with saturated brine (

) to remove trapped water.

Drying: Dry organic layer over anhydrous

, then filter.

Secondary Protocol: Anhydride Synthesis (Route B)
Rationale: For high-value, small-batch synthesis where yield is paramount and heating must be

minimized to prevent isomerization.[1]

Mix Rhodinol (1.0 eq) and Pyridine (1.1 eq) in DCM (Dichloromethane).

Add Propionic Anhydride (1.1 eq) dropwise at 0°C to control exotherm.

Stir at Room Temperature (RT) for 3 hours.

Quench with dilute HCl (to remove pyridine), followed by

wash.

Purification & Characterization
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Crude ester from either route requires purification to meet fragrance/flavor standards (purity

>98%).

Workflow Diagram
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Figure 2: Downstream processing workflow for the isolation of pharmaceutical-grade rhodinyl
propionate.

Distillation Parameters
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Due to the high boiling point of the ester, vacuum distillation is mandatory to prevent thermal

degradation.

Apparatus: Vigreux column or Packed column (Sulzer packing).

Vacuum: < 5 mmHg (High Vacuum).

Vapor Temperature: Expect product fraction at ~110-115°C @ 5 mmHg (extrapolated from

122°C @ 14 mmHg).[1]

Collection: Discard "heads" (solvent traces, unreacted propionic acid). Collect "heart"

(constant boiling fraction). Discard "tails" (polymerized terpenes).

Quality Control (QC) Specifications
Property Specification Range Method

Appearance Colorless, oily liquid Visual

Purity 94.0 - 100.0% GC-FID / GC-MS

Refractive Index 1.455 - 1.460 @ 20°C Refractometer

Specific Gravity 0.908 - 0.915 @ 25°C Densitometer

Acid Value < 1.0 mg KOH/g Titration

Troubleshooting & Optimization
Critical Process Parameters (CPPs)

Water Removal (Route A): Failure to remove water results in poor conversion. Ensure the

Dean-Stark trap is functioning and the solvent forms a proper azeotrope.

Temperature Control: Do not exceed 140°C in the pot during distillation. Rhodinol isomers

can undergo thermal rearrangement or polymerization at high temperatures.

Odor Profile: A "sour" note indicates residual propionic acid. Re-wash with

if Acid Value > 1.0.
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Green Chemistry Alternative (Enzymatic)
For a "Natural" claim, use Candida antarctica Lipase B (CALB) (e.g., Novozym 435).

Protocol: Mix Rhodinol and Propionic acid (1:1 molar ratio) with 5 wt% immobilized lipase.

Stir at 45°C under mild vacuum (to remove water).

Advantage: No solvent required; high regioselectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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